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Compound of Interest

Compound Name: alpha-Calacorene

Cat. No.: B1215906

a-Calacorene: A Technical Overview
Abstract

a-Calacorene is a bicyclic sesquiterpene hydrocarbon with significant interest in chemical and
pharmacological research. This document provides a comprehensive technical overview of o-
Calacorene, including its chemical identity, physicochemical properties, and relevant biological
activities. Detailed experimental protocols and data are presented to support further research

and development efforts by professionals in the field.

Chemical Identity and Properties

a-Calacorene is a volatile organic compound found in various essential oils of aromatic plants.
Its core chemical structure is a dihydro-1,6-dimethyl-4-(1-methylethyl)naphthalene.

Table 1: Chemical and Physical Data for a-Calacorene
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Parameter Value Reference

CAS Number 38599-17-6 [1]

Molecular Formula C15H20 [1]
dihydro-1,6-dimethyl-4-(1-

IUPAC Name [1]
methylethyl)naphthalene

Synonyms a-Calacorene I [1]

Experimental Protocols

This section would typically contain detailed experimental methodologies. As the initial search
did not yield specific experimental protocols, this section will be populated in subsequent steps
as more information is gathered.

Biological Activity and Signaling Pathways

This section will detail the known biological activities of a-Calacorene and the signaling
pathways it modulates. Diagrams generated using Graphviz will be included here to visualize
these pathways. This section will be developed as more information becomes available.

Logical Flow for Compound Screening

Below is a generalized workflow for the screening of natural compounds like a-Calacorene for

potential therapeutic activity.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H20/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5%2C7-10%2C12H%2C6H2%2C1-4H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H20/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5%2C7-10%2C12H%2C6H2%2C1-4H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H20/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5%2C7-10%2C12H%2C6H2%2C1-4H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H20/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5%2C7-10%2C12H%2C6H2%2C1-4H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Compound Isolation &
Purification

Structural Elucidation
(NMR, MS)

In Vitro Bioassays
(e.g., cytotoxicity, enzyme inhibition)

Lead Optimization

In Vivo Studies
(Animal Models)

Preclinical Development

Click to download full resolution via product page

Caption: Generalized workflow for natural product drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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